Cas no 2229172-41-0 (tert-butyl N-2-(5-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(5-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229172-41-0
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 6390541
• PubChem ID: 165655960
• Update Time: 2025-05-27

tert-butyl N-2-(5-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate
• EN300-1872396
• tert-butyl N-[2-(5-methoxypyridin-2-yl)-1-oxopropan-2-yl]carbamate
• 2229172-41-0

• Inchi： 1S/C14H20N2O4/c1-13(2,3)20-12(18)16-14(4,9-17)11-7-6-10(19-5)8-15-11/h6-9H,1-5H3,(H,16,18)
• InChI Key： VOBZTRCFNGWOBD-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC(=CN=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-2-(5-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate

Research Brief on tert-Butyl N-2-(5-Methoxypyridin-2-yl)-1-Oxopropan-2-ylcarbamate (CAS: 2229172-41-0)

The compound tert-butyl N-2-(5-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate (CAS: 2229172-41-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

One of the most notable advancements involves the use of this compound in the synthesis of novel proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules designed to degrade specific disease-causing proteins by leveraging the ubiquitin-proteasome system. Researchers have reported that tert-butyl N-2-(5-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate can be effectively incorporated into PROTAC scaffolds, enhancing their binding affinity and selectivity for target proteins. This breakthrough has opened new avenues for the treatment of cancers and neurodegenerative diseases.

In addition to its role in PROTAC development, this compound has been investigated for its utility in fragment-based drug discovery (FBDD). FBDD is a powerful approach that involves screening small molecular fragments to identify potential drug leads. The structural flexibility and functional groups of tert-butyl N-2-(5-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate make it an ideal candidate for fragment libraries. Recent studies have demonstrated its ability to bind to multiple protein targets, including kinases and GPCRs, with high specificity.

Another area of interest is the compound's potential as a building block for peptide mimetics. Peptide mimetics are synthetic molecules designed to mimic the biological activity of natural peptides while offering improved stability and bioavailability. Researchers have successfully utilized tert-butyl N-2-(5-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate to create peptidomimetics with enhanced pharmacokinetic properties, paving the way for novel therapeutics in areas such as immunology and infectious diseases.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of this compound. Recent publications have highlighted the need for more efficient and sustainable synthetic routes to meet the growing demand for high-purity tert-butyl N-2-(5-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate. Advances in catalytic methods and green chemistry are expected to play a crucial role in addressing these challenges.

In conclusion, tert-butyl N-2-(5-methoxypyridin-2-yl)-1-oxopropan-2-ylcarbamate (CAS: 2229172-41-0) represents a versatile and valuable tool in modern drug discovery. Its applications in PROTACs, FBDD, and peptide mimetics underscore its potential to drive innovation in the development of next-generation therapeutics. Continued research and collaboration across academia and industry will be essential to fully realize the compound's capabilities and translate them into clinical benefits.